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Compound of Interest

Compound Name: 11(E)-Vaccenyl acetate

Cat. No.: B14804757 Get Quote

Product Name: (Z)-11-Octadecenyl Acetate Synonyms: 11-cis-Vaccenyl acetate (cVA), (11Z)-

Octadec-11-en-1-yl acetate CAS Number: 6186-98-7[1][2] Molecular Formula: C₂₀H₃₈O₂[1][3]

Molecular Weight: 310.51 g/mol [1][3]

Note on Isomerism: The biologically active pheromone in Drosophila melanogaster is the cis or

(Z) isomer. This document pertains to (Z)-11-Octadecenyl Acetate, commonly referred to as

cis-vaccenyl acetate (cVA).

Laboratory Suppliers
A number of suppliers provide (Z)-11-Octadecenyl Acetate for research purposes, often with

high purity.
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Supplier Product Name CAS Number Purity
Availability/For
m

Pherobank BV

(Z)-11-

octadecenyl

acetate

6186-98-7 >99%

Gram quantities

typically in stock.

[1]

Cayman

Chemical

11(Z)-Vaccenyl

Acetate
6186-98-7 ≥98%

Supplied as a 50

mg/ml solution in

ethanol.[4]

MedChemExpres

s

11-cis-Vaccenyl

acetate
6186-98-7 Not specified

Available in

various

quantities.[5]

TargetMol
11-cis-Vaccenyl

acetate
6186-98-7 Not specified

Available in pure

form or as a

solution.[6]

Apollo Scientific

(via

CymitQuimica)

11-cis-Vaccenyl

acetate
Not specified Not specified

Available in 5mg

to 100mg

quantities.[7]

Application Notes
(Z)-11-Octadecenyl Acetate (cVA) is a male-specific lipid synthesized in the ejaculatory bulb of

Drosophila melanogaster that functions as a pleiotropic pheromone, mediating a variety of

social behaviors.[8] It is transferred from males to females during copulation and influences the

behavior of both sexes.[9]

Aggregation Behavior: cVA acts as an aggregation pheromone, attracting both males and

females to food sources, thereby increasing opportunities for mating and resource

exploitation.[8][10][11]

Courtship and Mating:

Male Courtship Inhibition: cVA strongly inhibits courtship behavior in males. It serves as a

signal of a male's presence or a female's mated status, preventing wasted courtship

efforts by other males.[8]
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Female Receptivity: For females, cVA signals the courting male's maturity and enhances

her sexual motivation and receptivity to copulation.[8]

Male-Male Aggression: At high concentrations, resulting from increased male density, cVA

promotes aggression between males.[8]

Courtship Learning and Memory: cVA is a key aversive cue in courtship learning. When a

male senses cVA in the context of a female pheromone during an unsuccessful courtship, he

develops a generalized suppression of courtship toward all females.[9]

Oviposition Site Selection: Females use the concentration of cVA, in combination with other

compounds like heptanal, to select suitable egg-laying sites. They show a preference for

sites with intermediate pheromone concentrations, avoiding those that signal either too low

or too high larval density.[12]

Signaling Pathway
In Drosophila, the perception of cVA is a multi-step process initiated in the trichoid sensilla of

the antenna. The signal is primarily detected by T1 type olfactory sensory neurons (OSNs).[13]

[14]

Binding to LUSH: Volatile cVA molecules enter the sensillum lymph, where they are bound by

the odorant-binding protein LUSH (OBP76a).[10][14]

Conformational Change: The binding of cVA induces a specific conformational change in the

LUSH protein.[14]

Receptor Activation: The cVA-LUSH complex interacts with and activates a specific odorant

receptor complex on the OSN dendrite. This complex is primarily composed of the specific

receptor Or67d and the co-receptor Orco (Odorant receptor co-receptor, previously Or83b).

[2][3] The receptor Or65a has also been implicated in mediating the aversive effects of cVA.

[9]

Neuronal Firing: Activation of the receptor complex opens ion channels, leading to the

depolarization of the neuron and the firing of action potentials, which are then relayed to

higher brain centers like the DA1 glomerulus in the antennal lobe.[3]
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Caption: cVA signaling pathway in Drosophila olfactory neurons.

Experimental Protocols
Protocol 1: Single Sensillum Recording (SSR) for cVA
Response
This protocol measures the electrophysiological response of individual olfactory sensilla to cVA

stimulation. It is adapted from methodologies described in studies of Drosophila olfaction.[13]

Materials:

(Z)-11-Octadecenyl Acetate (cVA)

Paraffin oil (or hexane as a solvent)

Adult Drosophila melanogaster (2-7 days old)[13]

Tungsten electrodes (sharpened)

Micromanipulators

AC amplifier and data acquisition system (e.g., Digidata, Axon Instruments)

Glass capillaries

Charcoal-filtered, humidified air delivery system

Dissecting microscope

Procedure:
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Fly Preparation: Immobilize a fly on a glass slide or in a pipette tip, with one antenna

exposed and stabilized using dental wax or double-sided tape.

Electrode Placement: Under the microscope, insert a sharpened tungsten recording

electrode through the cuticle at the base of a trichoid sensillum to make contact with the

sensillum lymph. Insert a reference electrode into the fly's eye or abdomen.

Stimulus Preparation: Prepare serial dilutions of cVA in paraffin oil or hexane. Apply 1 µL of

the desired dilution onto a small piece of filter paper and insert it into a Pasteur pipette.[13] A

pipette with only the solvent serves as a negative control.

Stimulation: Deliver a continuous stream of charcoal-filtered air (e.g., 36 ml/min) over the

antenna to prevent contamination from environmental odors.[13] To deliver the stimulus,

inject a puff of air (e.g., 300 ms duration) through the Pasteur pipette containing the cVA-

laden filter paper, directing the airflow onto the antenna.

Data Acquisition: Record the neuronal activity (action potentials) for a period including

baseline before the stimulus (e.g., 10 seconds), during the stimulus, and after the stimulus

(e.g., 20 seconds).[13]

Data Analysis: Count the number of action potentials (spikes) in a defined time window (e.g.,

1 second) before and after the stimulus onset. The response is typically calculated as the

number of spikes post-stimulus minus the number of spikes pre-stimulus (spontaneous

activity).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6674374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6674374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6674374/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14804757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Fly Immobilization
& Antenna Exposure

2. Electrode Placement
in Trichoid Sensillum

4. Odor Delivery
(Puff of cVA)

3. Stimulus Preparation
(cVA dilutions)

5. Data Acquisition
(Record Spikes)

6. Data Analysis
(Spike Counting)

Click to download full resolution via product page

Caption: Experimental workflow for Single Sensillum Recording (SSR).

Protocol 2: Courtship Inhibition Behavioral Assay
This assay quantifies the inhibitory effect of cVA on male courtship behavior.

Materials:

Experimental male flies (sexually mature, socially naive).

Target flies (e.g., decapitated virgin females).

(Z)-11-Octadecenyl Acetate (cVA).

Solvent (e.g., hexane).

Mating chambers (small petri dishes or vials).

Video recording setup or stopwatch.
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Procedure:

Fly Preparation: Collect male flies upon eclosion and house them individually to ensure

social naivety. Age them for 4-5 days.[9] Prepare target flies (e.g., decapitated 4-day-old

virgin females) immediately before the assay.[9]

Pheromone Application: Prepare a solution of cVA in hexane. Apply a small amount (e.g., 0.5

µL) of the cVA solution (e.g., containing 100 ng of cVA) or a solvent-only control to the

abdomen of the decapitated target female. Allow the solvent to evaporate completely.

Behavioral Observation: Introduce a single experimental male into a mating chamber. Allow

a brief acclimation period. Then, introduce the target female (either cVA-perfumed or

control).

Data Collection: For a set period (e.g., 10 minutes), record the latency to initiate courtship

and the total time the male spends performing courtship behaviors (e.g., tapping, wing

vibration, licking). A common metric is the Courtship Index (CI), calculated as the percentage

of the observation period spent in courtship.

Data Analysis: Compare the Courtship Index for males exposed to cVA-treated targets

versus control targets using appropriate statistical tests (e.g., t-test or ANOVA). A significant

reduction in the CI for the cVA group indicates courtship inhibition.

Quantitative Data
Table 1: cVA Concentration on Drosophila
The amount of cVA varies significantly between males, virgin females, and mated females,

which is critical for its function in signaling.
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Fly Status
Average Amount of cVA
per Fly

Reference

Mature Male 200 ng - 2.9 µg [8]

Virgin Female Undetectable [9]

Mated Female (24h post-

mating)
9.3 ng ± 3.5 ng [9]

Mated Female (24h post-

mating)
9 ng - 200 ng [8]

Table 2: Dose-Response of T1 Sensilla to cVA
The response of T1 sensory neurons is dependent on the dose of cVA stimulation. The data

below is illustrative of typical findings, showing the neuronal firing rate upon stimulation.

cVA Dose
Stimulation
Duration

Firing Rate
(Spikes/s) -
Control Flies

Firing Rate
(Spikes/s) -
Est-6⁰ Mutants

Reference

5 µg 0.5 s
~0.9 (post-

stimulus)

~4.4 (post-

stimulus)
[15]

50 µg 0.5 s
~2.9 (post-

stimulus)

~13.5 (post-

stimulus)
[15]

Note: Data from Est-6⁰ mutants, which have a delayed pheromone clearance, illustrates the

dose-dependent nature of the response and how genetic manipulations can alter sensitivity.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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